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Compound of Interest

Compound Name: ML132

Cat. No.: B15581859 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount for both personal safety and environmental

protection. This guide provides crucial safety and logistical information for the caspase-1

inhibitor, ML132 (CAS No. 1230628-71-3). While a specific Safety Data Sheet (SDS) for ML132
is not publicly available, this document outlines essential procedures based on general

laboratory best practices for handling potent, research-grade small molecules.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling ML132, a thorough risk assessment should be conducted. The following

personal protective equipment is mandatory to minimize exposure and ensure a safe laboratory

environment.
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PPE Category Item Specification Purpose

Eye Protection Safety Glasses
ANSI Z87.1 rated,

with side shields

Protects eyes from

splashes and airborne

particles.

Face Shield -

Recommended when

handling larger

quantities or if there is

a significant splash

risk.

Hand Protection Disposable Gloves

Nitrile or other

chemically resistant

material

Prevents skin contact.

Double-gloving is

recommended.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Chemical-Resistant

Apron
-

Recommended when

handling larger

quantities.

Respiratory Protection Fume Hood -

All handling of solid

ML132 and

preparation of

solutions should be

performed in a

certified chemical

fume hood to prevent

inhalation of dust or

aerosols.
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Respirator N95 or higher

May be required

based on a site-

specific risk

assessment,

especially if working

outside of a fume

hood is unavoidable.

Operational Plan: Handling and Storage
Receiving and Unpacking:

Inspect the package for any signs of damage or leakage upon arrival.

Wear appropriate PPE during unpacking.

Confirm that the container is properly labeled and sealed.

Preparation of Solutions:

All weighing of the solid compound and preparation of stock solutions must be conducted in

a chemical fume hood.

Use appropriate solvents as recommended by the supplier. ML132 is often supplied as a

solid or in a solvent like DMSO.

Ensure all labware is clean and dry before use.

Storage:

Store ML132 in a tightly sealed, clearly labeled container.

Follow the supplier's recommendations for storage temperature, which is typically -80°C.

Protect from light and moisture.

Store under an inert atmosphere, such as nitrogen, if recommended.
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Disposal Plan
All waste materials contaminated with ML132 must be treated as hazardous chemical waste.

Adherence to institutional and local environmental regulations is mandatory.

Waste Segregation and Collection:

Solid Waste: Collect all disposable materials that have come into contact with ML132, such

as pipette tips, tubes, gloves, and bench paper, in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all solutions containing ML132 in a separate, sealed, and chemically

compatible hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Needles, scalpels, or other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"ML132," and its CAS number (1230628-71-3).

Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area until they are

collected by the EHS department.

Decontamination:

Decontaminate all non-disposable labware and surfaces that have come into contact with

ML132 using an appropriate cleaning procedure as determined by your institution's safety

protocols.

ML132 Mechanism of Action: Caspase-1 Signaling
Pathway
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ML132 is a selective inhibitor of caspase-1. Caspase-1 is a critical enzyme in the inflammatory

response. It is activated by multi-protein complexes called inflammasomes. Once active,

caspase-1 cleaves the precursors of pro-inflammatory cytokines, interleukin-1β (pro-IL-1β) and

interleukin-18 (pro-IL-18), into their mature and active forms.[1] It also cleaves Gasdermin D,

leading to a form of inflammatory cell death called pyroptosis.[1]
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Inhibition of Caspase-1 Signaling by ML132
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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